Cas no 31053-70-0 (6,8-Dioxaspiro[3.5]nonane,7-(2-naphthalenyl)-)

• Product name: 6,8-Dioxaspiro[3.5]nonane,7-(2-naphthalenyl)-
• CAS No: 31053-70-0
• MF: C₁₇H₁₈O₂
• MW: 254.323625087738
• CID: 322011
• PubChem ID: 297637

6,8-Dioxaspiro[3.5]nonane,7-(2-naphthalenyl)- Chemical and Physical Properties

Names and Identifiers

• 6,8-Dioxaspiro[3.5]nonane,7-(2-naphthalenyl)-
• 7-naphthalen-2-yl-6,8-dioxaspiro[3.5]nonane
• 31053-70-0
• DTXSID20305044
• NSC168890
• NSC-168890

• Inchi： InChI=1S/C17H18O2/c1-2-5-14-10-15(7-6-13(14)4-1)16-18-11-17(12-19-16)8-3-9-17/h1-2,4-7,10,16H,3,8-9,11-12H2
• InChI Key： FUWQJZPJJUIFLO-UHFFFAOYSA-N
• SMILES： C1=CC=C2C=C(C3OCC4(CCC4)CO3)C=CC2=C1

Computed Properties

• Exact Mass: 254.13074
• Monoisotopic Mass: 254.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų
• XLogP3: 3.7

Experimental Properties

• Density: 1.18
• Boiling Point: 418.8°Cat760mmHg
• Flash Point: 230.9°C
• Refractive Index: 1.627
• PSA: 18.46